Cas no 28923-39-9 (Dibromo(glyme)nickel)

• Product Name: Dibromo(glyme)nickel
• CAS No: 28923-39-9
• MF: C₄H₁₀Br₂NiO₂
• MW: 308.622401714325
• MDL: MFCD00013480
• CID: 240101
• PubChem ID: 24865368
• Update Time: 2025-10-30

Dibromo(glyme)nickel Chemical and Physical Properties

Names and Identifiers

• Nickel,dibromo[1,2-di(methoxy-kO)ethane]-
• dibromonickel,1,2-dimethoxyethane
• NICKEL(II) BROMIDE, DIMETHOXYETHANE ADDUCT
• Dibromo(glyme)nickel
• Nickel(II) broMide ethylene glycol diMethyl ether coMplex 97%
• NICKEL(II) BROMIDE ETHYLE
• 1,2-Dimethoxyethane - dibromonickel (1:1)
• NICKEL(II) BROMIDE ETHYLENE GLYCOL DIMETHYL ETHER COMPLEX
• (1,2-Dimethoxyethane)nickel dibromide
• nickel(ii) bromide ethylene glycol dimethyl ether
• Nickel(II) bromide, dimethoxyethane adduct, min. 97%
• NICKEL(II)BROMIDE,DIMETHOXYETHANEADDUCT,MIN.97%

• MDL： MFCD00013480
• Inchi： 1S/C4H10O2.2BrH.Ni/c1-5-3-4-6-2;;;/h3-4H2,1-2H3;2*1H;/q;;;+2/p-2
• InChI Key： VHSVJTYBTJCDFL-UHFFFAOYSA-L
• SMILES： C(COC)OC.[Ni](Br)Br

Computed Properties

• Exact Mass: 305.84000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 20.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 186-188 °C
• Flash Point: Degrees Fahrenheit:123.8°F
  Degrees Celsius:51°C
  
• Solubility: 甲醇（微溶）、水（微溶）
• PSA: 18.46000
• LogP: 1.97040
• Solubility: Not available
• Sensitiveness: moisture sensitive

Dibromo(glyme)nickel Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228-H302 + H312 + H332-H315-H319-H335
• Warning Statement： P210-P261-P264-P280-P302+P352+P312-P370+P378
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-36/37/38
• Safety Instruction： S16; S22; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Dibromo(glyme)nickel

Comprehensive Overview of Dibromo(glyme)nickel (CAS No. 28923-39-9): Properties, Applications, and Innovations

Dibromo(glyme)nickel (CAS No. 28923-39-9) is a specialized organometallic compound that has garnered significant attention in advanced chemical research and industrial applications. This compound, featuring a nickel center coordinated with dibromo and glyme ligands, exhibits unique catalytic and electronic properties. Its molecular structure, NiBr₂(C₄H₁₀O₂), combines the reactivity of nickel with the stabilizing effects of glyme, making it a versatile reagent in synthetic chemistry. Researchers and industries value Dibromo(glyme)nickel for its role in cross-coupling reactions, polymerization, and materials science.

In recent years, the demand for nickel-based catalysts has surged due to their cost-effectiveness compared to palladium or platinum alternatives. Dibromo(glyme)nickel stands out as a sustainable option, aligning with the global push toward green chemistry. Its ability to facilitate C-C bond formation under mild conditions has made it a focal point in pharmaceutical and agrochemical synthesis. Moreover, its solubility in organic solvents enhances its utility in homogeneous catalysis, a trending topic in AI-driven drug discovery and nanomaterial fabrication.

The thermal and oxidative stability of Dibromo(glyme)nickel further expands its applications in high-performance electronic materials. For instance, it serves as a precursor in the deposition of nickel-containing thin films for flexible electronics and energy storage devices—areas dominating search engine queries like "next-gen battery materials" or "conductive polymers." Its compatibility with glyme-based electrolytes also positions it as a candidate for lithium-ion battery research, addressing the growing interest in renewable energy solutions.

From a safety and handling perspective, Dibromo(glyme)nickel requires standard precautions for air-sensitive compounds, such as storage under inert atmospheres. While not classified as hazardous under normal use, its reactivity mandates proper ventilation—a detail often searched by laboratory professionals. The compound’s shelf life and degradation pathways are also critical for industrial scalability, a concern frequently raised in chemical manufacturing forums.

Innovations leveraging Dibromo(glyme)nickel continue to emerge, particularly in 3D printing inks and photocatalysis. For example, its integration into metal-organic frameworks (MOFs) has opened avenues for gas storage and separation technologies. These advancements resonate with search trends like "MOFs for carbon capture" and "smart materials," highlighting the compound’s relevance in cutting-edge science. As research progresses, Dibromo(glyme)nickel is poised to play a pivotal role in addressing sustainability challenges across multiple sectors.

In summary, Dibromo(glyme)nickel (CAS No. 28923-39-9) exemplifies the intersection of fundamental chemistry and modern technological needs. Its adaptability to green synthesis, energy applications, and advanced materials ensures its prominence in both academic and industrial landscapes. For researchers exploring nickel catalysis or material science innovations, this compound offers a robust toolkit to drive future breakthroughs.